2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3,4-dimethylphenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-10-6-7-12(9-11(10)2)15-17-14(18-19-15)13-5-3-4-8-16-13/h3-9H,1-2H3
• InChI Key: TWKTUZWNPPVMHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=CC=N3)C
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as DMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPO is a heterocyclic compound that contains a pyridine ring and an oxadiazole ring, which makes it a useful tool for investigating various biochemical and physiological processes.

Mechanism of Action

2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine acts as a free radical scavenger by donating an electron to highly reactive ROS and RNS, which stabilizes these species and prevents them from causing damage to cells and tissues. 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine can also form stable adducts with various free radicals, which can be used to study the kinetics and mechanisms of free radical reactions.
Biochemical and Physiological Effects
2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have a variety of biochemical and physiological effects, including the ability to protect cells and tissues from oxidative damage, reduce inflammation, and modulate the activity of various enzymes and signaling pathways. 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is its ability to react with a wide range of free radicals and ROS/RNS species, which makes it a valuable tool for investigating oxidative stress and free radical reactions. However, 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine can also react with other molecules in biological systems, which can complicate its use in certain experiments. Additionally, 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine can be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research on 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine, including the development of new synthesis methods, the investigation of its effects on specific enzymes and signaling pathways, and the exploration of its potential therapeutic applications in various diseases. 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine may also have applications in the development of new antioxidant and anti-inflammatory drugs, as well as in the study of aging and age-related diseases. Overall, 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a promising compound that has the potential to contribute significantly to our understanding of oxidative stress and free radical reactions in biological systems.

Synthesis Methods

2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine can be synthesized using a variety of methods, including the condensation of pyridine-2-carbaldehyde with 3,4-dimethylphenylhydrazine and subsequent reaction with cyanogen bromide. Other methods involve the use of different reagents and catalysts, but the overall goal is to produce a pure and stable form of 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine that can be used in scientific experiments.

Scientific Research Applications

2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been used in a wide range of scientific research applications, including studies on oxidative stress, free radical reactions, and protein structure. 2-[5-(3,4-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a free radical scavenger that can react with highly reactive oxygen species (ROS) and nitrogen species (RNS), which makes it a valuable tool for investigating the role of these species in various biological processes.